Methyl formate
Methyl formate
Methyl formate finds application as a fumigant in raisins and dried currants.
Methyl formate is an ester derivative of formic acid.
Methyl formate appears as a clear colorless liquid with an agreeable odor. Flash point -27°F. Less dense than water Vapors heavier than air.
Methyl formate is a formate ester resulting from the formal condensation of formic acid with methanol. A low-boiling (31.5 ℃) colourless, flammable liquid, it has been used as a fumigant and larvicide for tobacco and food crops. It has a role as a polar aprotic solvent, a fumigant, an insecticide and a refrigerant. It is a formate ester, a methyl ester and a volatile organic compound. It derives from a methanol.
Methyl formate is an ester derivative of formic acid.
Methyl formate appears as a clear colorless liquid with an agreeable odor. Flash point -27°F. Less dense than water Vapors heavier than air.
Methyl formate is a formate ester resulting from the formal condensation of formic acid with methanol. A low-boiling (31.5 ℃) colourless, flammable liquid, it has been used as a fumigant and larvicide for tobacco and food crops. It has a role as a polar aprotic solvent, a fumigant, an insecticide and a refrigerant. It is a formate ester, a methyl ester and a volatile organic compound. It derives from a methanol.
Brand Name:
Vulcanchem
CAS No.:
107-31-3
VCID:
VC20829138
InChI:
InChI=1S/C2H4O2/c1-4-2-3/h2H,1H3
SMILES:
COC=O
Molecular Formula:
C2H4O2
HCOOCH3
C2H4O2
HCOOCH3
C2H4O2
Molecular Weight:
60.05 g/mol
Methyl formate
CAS No.: 107-31-3
Cat. No.: VC20829138
Molecular Formula: C2H4O2
HCOOCH3
C2H4O2
Molecular Weight: 60.05 g/mol
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Specification
| Description | Methyl formate finds application as a fumigant in raisins and dried currants. Methyl formate is an ester derivative of formic acid. Methyl formate appears as a clear colorless liquid with an agreeable odor. Flash point -27°F. Less dense than water Vapors heavier than air. Methyl formate is a formate ester resulting from the formal condensation of formic acid with methanol. A low-boiling (31.5 ℃) colourless, flammable liquid, it has been used as a fumigant and larvicide for tobacco and food crops. It has a role as a polar aprotic solvent, a fumigant, an insecticide and a refrigerant. It is a formate ester, a methyl ester and a volatile organic compound. It derives from a methanol. |
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| CAS No. | 107-31-3 |
| Molecular Formula | C2H4O2 HCOOCH3 C2H4O2 |
| Molecular Weight | 60.05 g/mol |
| IUPAC Name | methyl formate |
| Standard InChI | InChI=1S/C2H4O2/c1-4-2-3/h2H,1H3 |
| Standard InChI Key | TZIHFWKZFHZASV-UHFFFAOYSA-N |
| SMILES | COC=O |
| Canonical SMILES | COC=O |
| Boiling Point | 88.7 °F at 760 mm Hg (NTP, 1992) 31.7 °C 31.5 °C 32 °C 89°F |
| Colorform | Colorless liquid [Note: A gas above 89 degrees F]. |
| Flash Point | -26 °F (NTP, 1992) -2 °F (-19 °C) (Closed Cup) -19 °C -26°F -2°F |
| Melting Point | -147.6 °F (NTP, 1992) -99.0 °C -99.8 °C -100 °C -148°F |
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